N-1,3-benzodioxol-5-yl-N'-[2-(3,4-dimethoxyphenyl)ethyl]urea

• IUPAC Name: 1-(1,3-benzodioxol-5-yl)-3-[2-(3,4-dimethoxyphenyl)ethyl]urea
• InChI: InChI=1S/C18H20N2O5/c1-22-14-5-3-12(9-16(14)23-2)7-8-19-18(21)20-13-4-6-15-17(10-13)25-11-24-15/h3-6,9-10H,7-8,11H2,1-2H3,(H2,19,20,21)
• InChI Key: YHWAKHUTOZXYDV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCNC(=O)NC2=CC3=C(C=C2)OCO3)OC
• Molecular Formula: C18H20N2O5
• Molecular Weight: 344.4 g/mol
• Solubility: 5.3 [ug/mL] (The mean of the results at pH 7.4)

Description

N-1,3-benzodioxol-5-yl-N'-[2-(3,4-dimethoxyphenyl)ethyl]urea, commonly known as MDMA, is a synthetic psychoactive drug that has gained significant popularity in recent years. MDMA is a member of the amphetamine family of drugs and is classified as a Schedule I controlled substance in the United States. Despite its illegal status, MDMA has been the subject of extensive scientific research due to its potential therapeutic applications.

Mechanism of Action

MDMA works by increasing the levels of serotonin, dopamine, and norepinephrine in the brain. Serotonin is a neurotransmitter that is involved in mood regulation, while dopamine and norepinephrine are involved in reward and motivation. By increasing the levels of these neurotransmitters, MDMA produces feelings of euphoria, empathy, and emotional openness.
Biochemical and Physiological Effects:
MDMA has several biochemical and physiological effects on the body. It increases heart rate, blood pressure, and body temperature, and can cause dehydration and electrolyte imbalances. In addition, MDMA can cause changes in the levels of certain hormones, such as cortisol and oxytocin.

Advantages and Limitations for Lab Experiments

MDMA has several advantages and limitations for use in laboratory experiments. One advantage is its ability to produce consistent and predictable effects on the brain and behavior. However, MDMA is a controlled substance, which makes it difficult to obtain for research purposes. In addition, the use of MDMA in laboratory experiments raises ethical concerns due to its potential for abuse and addiction.

Future Directions

There are several future directions for research on MDMA. One area of interest is the use of MDMA-assisted therapy for the treatment of PTSD and other mental health conditions. In addition, researchers are exploring the potential use of MDMA in combination with other therapies, such as cognitive-behavioral therapy. Finally, there is a need for further research on the long-term effects of MDMA use, particularly in relation to brain function and mental health.

Synthesis Methods

MDMA is synthesized from safrole, a natural oil found in the bark of the sassafras tree. The synthesis process involves several steps of chemical reactions, including oxidation, reduction, and condensation. The final product is a white crystalline powder that is often sold in tablet form.

Scientific Research Applications

MDMA has been the subject of extensive scientific research due to its potential therapeutic applications. Studies have shown that MDMA can be used to treat a variety of mental health conditions, including post-traumatic stress disorder (PTSD), anxiety, and depression. MDMA-assisted therapy involves the administration of a single dose of MDMA in a controlled setting, followed by psychotherapy sessions.